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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048

This document provides detailed protocols for determining the total nitrogen content in solid
and liquid fertilizers using the VELP NDA Series Nitrogen Analyzer, controlled by the intuitive
DUMASoft™ software. The methodology is based on the Dumas combustion method, an
officially recognized, rapid, and safe alternative to the traditional Kjeldahl method.[1][2]

Introduction

Fertilizers are crucial for modern agriculture, supplying essential nutrients to crops to enhance
growth and yield.[3] Nitrogen (N) is a primary macronutrient, and its accurate quantification in
fertilizers is essential for ensuring product quality, environmental safety, and compliance with
regulatory standards.[3][4] The Dumas method (also known as the combustion method)
provides a fast, automated, and reliable means for determining total nitrogen content.[5] The
VELP NDA 702 analyzer, powered by DUMASoft™ software, automates this process,
delivering results in 3 to 5 minutes without the need for aggressive chemicals.[6][7] This system
is compliant with international standards such as AOAC 993.13 for nitrogen determination in
fertilizers.[3][8]

Principle of the Dumas Method

The VELP NDA analyzer operates on the Dumas combustion principle, which involves the
complete combustion of the sample at a high temperature to convert all nitrogen into molecular
N2 gas. The process, managed by the DUMASoft™ software, proceeds through the following
stages:
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o Combustion: The sample, weighed in a tin foil capsule, is introduced into the combustion
reactor and heated to 1030°C. This high temperature ensures the complete conversion of
the sample into its elemental gaseous components (N2, NOx, CO2z, H20).[7][9]

o Water Separation (Step 1): The resulting gas mixture first passes through the DriStep™
physical trap, a maintenance-free cooling system that removes approximately 99% of the
water.[6][9]

e Reduction: The gas then flows through a reduction furnace heated to 650°C. This chamber
contains reduced copper, which converts nitrogen oxides (NOx) into elemental nitrogen (N2)
and removes excess oxygen.[1][3]

o Water Separation (Step 2): A second, chemical trap removes any residual water from the gas
stream.[3][6]

o CO:2 Adsorption: The gas mixture subsequently passes through self-regenerating CO2
adsorbers, which trap all carbon dioxide, allowing only the nitrogen gas to proceed.[3][8]

o Detection: The purified nitrogen gas is detected by the LoGas™ Thermal Conductivity
Detector (TCD), which does not require a reference gas. The detector measures the thermal
conductivity of the gas, and the DUMASoft™ software calculates the total nitrogen content
based on the detector's signal and the initial sample weight.[3][9]

Experimental Protocols

The following protocols detail the procedure for analyzing solid and liquid fertilizers using the
VELP NDA 702 system.

Before starting the analysis, ensure the instrument is properly conditioned.

¢ Instrument Parameters: Check that the following parameters are set in the DUMASoft™
software[3][10]:

o

Combustion Reactor Temperature: 1030°C

[¢]

Reduction Reactor Temperature: 650°C

[¢]

Helium Flow Rate (MFC1): 190 ml/min
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o Helium Flow Rate (MFC2): 220 ml/min
o System Conditioning:
o Run analyses on 2 to 5 empty tin foils to ensure system cleanliness and stability.[3]

o Analyze 2 EDTA standards (N% = 9.59) to verify the accuracy of the existing calibration
curve.[3][8]

Accurate results depend on a valid calibration curve. The curve should be created using a
certified standard, such as EDTA.

e Standard: Use EDTA (%N = 9.59, Code A00000149).[3]

o Procedure: Create a multi-level calibration curve covering the expected nitrogen range of the
samples. For fertilizers, a range of 0 to 11 mg of Nitrogen is typical.[3] The DUMASoft™
software allows users to create, save, and recall calibration curves.[5][11]

e Solid Fertilizers:

o Samples such as monoammonium phosphate, potassium nitrate, and urea (in powder,
prill, or granule form) can typically be analyzed without prior grinding.[3]

o Weigh a representative amount of the sample (see Table 1 for typical weights) directly into
a tin foil capsule (Code A00000153).[3]

o Securely close the tin foil to create a sealed capsule and place it into the instrument's
autosampler.[10]

e Liquid Fertilizers:
o Weigh approximately 50-200 mg of the liquid fertilizer into a tin foil capsule.[10]

o Add 50-125 mg of Super-Absorbent Powder (Code A00000317) to the capsule to absorb
the liquid.[10]

o Securely close the capsule and load it into the autosampler.[10]
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Open the DUMASOoft™ software. The main interface provides a clear overview of the
instrument status, results, and database.[11][12]

In the database, enter the required information for each sample: Sample Name, Weight,
Method, and select the appropriate Calibration Curve.[10]

For many common fertilizers, a pre-installed method such as "UREA" can be used.[3][8] For
liquid samples, a custom method may be required with specific parameters (e.g., Oz flow
rate: 200 ml/min, Oz factor: 1.0 ml/mg).[10]

Initiate the analysis sequence.

The instrument will automatically process the samples loaded in the autosampler. The
analysis time for a single run is between 3 and 5 minutes.[3][7]

Results are automatically calculated by the software and displayed in real-time.[3]

Data Presentation

The VELP NDA 702 analyzer provides excellent accuracy and repeatability for various fertilizer
types. The data below is summarized from application notes.

Table 1: Nitrogen Determination in Solid Fertilizers

. Sample Weight . Average * SD
Sample Type Physical Form Nitrogen (N) %

(mg) (%)

Monoammoniu Powder &
51.98 - 52.96 12.08 - 12.16 12.13 £ 0.03

m Phosphate Pearls
Potassium

_ Powder 31.88 - 33.18 13.19-13.34 13.27 £ 0.07
Nitrate
Urea Microprills 14.86 - 16.45 45.88 - 46.01 45.93 £ 0.07
Urea Prills 15.00 - 15.63 45.87 - 46.12 45,96 + 0.14

(Data sourced from VELP Scientifica Application Note)[3]
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Visualization

The diagram below illustrates the complete workflow for nitrogen determination in fertilizers
using the VELP NDA system.

2.H20 Removal 1 2 5.CO: Removal 6.2 Detection
(DriStep™ Trap) (650°C, N (Chemical Trap) (Adsorbers) (LoGas™ TCD)

Click to download full resolution via product page

Caption: Workflow for fertilizer nitrogen analysis using the VELP Dumas system.

Conclusion

The VELP NDA 702 Dumas Nitrogen Analyzer, operated via the DUMASoft™ software, offers a
highly efficient, accurate, and robust solution for the determination of total nitrogen in both solid
and liquid fertilizers.[3] The system's high level of automation, rapid analysis time (4-5 minutes
per sample), and elimination of hazardous chemicals make it an ideal choice for high-
throughput laboratories focused on quality control and research in the agricultural sector.[3][8]
The excellent repeatability and accuracy meet the demands of official methodologies, ensuring
reliable data for researchers and industry professionals.|[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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